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Compound of Interest

Compound Name: 1H-Indole-6-sulfonamide

Cat. No.: B114410 Get Quote

1H-Indole-6-sulfonamide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential experimental protocols related to 1H-Indole-6-sulfonamide. This document is

intended to serve as a foundational resource for researchers and professionals engaged in

drug discovery and development.

Core Chemical Properties and Structure
1H-Indole-6-sulfonamide is a heterocyclic organic compound containing an indole ring system

substituted with a sulfonamide group. While specific experimental data for some of its

physicochemical properties are not readily available in public literature, the following table

summarizes its known attributes and includes estimates based on closely related compounds

for a comparative perspective.
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Property Value Source/Note

Molecular Formula C₈H₈N₂O₂S [1]

Molecular Weight 196.23 g/mol [1]

CAS Number 145951-26-4 [1]

Density 1.500 g/cm³ [1]

Melting Point Data not available

Estimated to be in the range of

150-250°C based on related

sulfonamide and indole

compounds.

Boiling Point Data not available
Likely to decompose at high

temperatures.

Solubility Data not available

Expected to have low solubility

in water and better solubility in

organic solvents like DMSO

and DMF.

Chemical Structure
The molecular structure of 1H-Indole-6-sulfonamide consists of a bicyclic indole core with a

sulfonamide group attached at the 6th position of the benzene ring.
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Proposed Synthesis Workflow

1H-Indole Sulfonation
(Chlorosulfonic Acid) 1H-Indole-6-sulfonyl chloride Amination

(Ammonium Hydroxide) 1H-Indole-6-sulfonamide
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Carbonic Anhydrase Inhibition Assay Workflow

Compound Synthesis
& Purification

Prepare Stock Solutions
(Compound, Enzyme, Substrate)

Assay Plate Setup
(Enzyme, Buffer, Inhibitor)

Pre-incubation

Initiate Reaction
(Add Substrate)

Measure Activity
(e.g., Spectrophotometry)

Data Analysis
(IC50 / Ki Determination)

Identify Lead Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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